Cas no 73855-50-2 (1-Azabicyclo[2.2.2]octan-3-ol,3-(4-methylbenzenesulfonate), hydrochloride (1:1))

• Product Name: 1-Azabicyclo[2.2.2]octan-3-ol,3-(4-methylbenzenesulfonate), hydrochloride (1:1)
• CAS No: 73855-50-2
• MF: C₁₄H₂₀ClNO₃S
• MW: 317.831501960754
• CID: 567414
• PubChem ID: 3056889
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-3-ol,3-(4-methylbenzenesulfonate), hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-ol,3-(4-methylbenzenesulfonate), hydrochloride (1:1)
• 1-azabicyclo[2.2.2]octan-3-yl 4-methylbenzenesulfonate
• 8-(4-methylphenyl)sulfonyloxy-1-azabicyclo[2.2.2]octane
• 1-azabicyclo[2.2.2]oct-3-yl 4-methylbenzenesulfonate
• AC1L9FLW
• AG-G-92744
• CTK5D8809
• NCI60_000016
• NSC100762
• 3-Quinuclidinol, p-toluenesulfonate, hydrochloride
• p-Toluenesulfonic acid, 3-quinuclidyl ester hydrochloride
• NSC 100762
• 1-Azabicyclo(2.2.2)octan-3-ol, 4-methylbenzenesulfonate (ester), hydrochloride
• WLN: T66 A B CNTJ AOSWR D1 &GH
• 73855-50-2
• AKOS024332991
• 3-Quinuclidyl p-toluenesulfonate hydrochloride
• NSC-100762
• AKOS000425425
• 3-Quinuclidinol p-toluenesulfonate hydrochloride
• CHEMBL1987542

• Inchi： 1S/C14H19NO3S.ClH/c1-11-2-4-13(5-3-11)19(16,17)18-14-10-15-8-6-12(14)7-9-15;/h2-5,12,14H,6-10H2,1H3;1H
• InChI Key： DUXKLZUKUZWKTF-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN2CCC1CC2

Computed Properties

• Exact Mass: 281.10867
• Monoisotopic Mass: 317.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61
• LogP: 3.61520